N-(4-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C14H14N2O4/c1-9(17)10-2-4-11(5-3-10)15-12(18)8-16-13(19)6-7-14(16)20/h2-5H,6-8H2,1H3,(H,15,18)
• InChI Key: JLDNRYWLNSBLAH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)CCC2=O
• Molecular Formula: C14H14N2O4
• Molecular Weight: 274.27 g/mol

Description

N-(4-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide, also known as N-Acetyl-2,5-dioxopyrrolidin-1-ylphenylacetamide or simply N-Acetyl-DPAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and materials science.

Scientific Research Applications

Corrosion Inhibition

• Synthesis and Evaluation in Corrosion Inhibition : A study by Yıldırım & Cetin (2008) in "Corrosion Science" demonstrated the synthesis of acetamide derivatives, including those related to N-(4-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide. These compounds were evaluated as corrosion inhibitors, showing promising results in acidic and oil mediums (Yıldırım & Cetin, 2008).

Potential Pesticide Application

• Powder Diffraction Data of N-derivatives : Research by Olszewska, Tarasiuk, & Pikus (2011) in "Powder Diffraction" explored N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, closely related to the compound , characterizing them using X-ray powder diffraction. These organic compounds are recognized as potential pesticides (Olszewska et al., 2011).

Inhibitors Development

• Development of Dipeptidyl Peptidase IV Inhibitors : A 1999 study by Belyaev et al., published in "Journal of Medicinal Chemistry", focused on developing potent and irreversible inhibitors of dipeptidyl peptidase IV, a key enzyme in metabolic regulation. They found that certain derivatives, including 4-acetylamino-substituted compounds, displayed high potency and stability, suggesting their potential in therapeutic applications (Belyaev et al., 1999).

Learning and Memory Studies

• Effects on Learning and Memory : Sakurai et al. (1989) in "Japanese Journal of Pharmacology" investigated the effects of a similar compound, N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide, on learning and memory in rats, indicating its potential in enhancing cognitive functions (Sakurai et al., 1989).

Synthesis Processes

• Bench Synthesis to Pilot Production : A 2003 study by Guillaume et al., featured in "Organic Process Research & Development", described a practical process for synthesizing N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide, suggesting scalable production methods for related compounds (Guillaume et al., 2003).

Other Applications

• Vibrational Spectroscopic Studies : A 2022 study by Jenepha Mary, Pradhan, & James in "Spectroscopy Letters" characterized a related molecule, N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide, through vibrational spectroscopy and quantum computational approaches. This study highlights the compound's potential in antiviral applications (Jenepha Mary et al., 2022).